The mechanism and possible application of Portable Falling Weight Deflectometer (PFWD) for subgrade quality control are investigated by different methods, including semi-analytical simulation, laboratory test, and field test. A layered elastic subgrade model is proposed to consider the stress dependency of subgrade soil under PFWD loads. The elastic modulus of each layer is determined referring to the distribution of stress state along with the depth and laboratory dynamic triaxial test data. It is found that the effective test depth of the PFWD device in the present study is 0.6 m using the analytical model. Furthermore, based on the same static homogeneous elastic half-space theory, the relationship between the test results of PFWD and the Benkelman Beam method is investigated through field tests. Using this relationship, the PFWD is then adopted to evaluate the compaction quality of two sections of the subgrade with different rolling times.

Fatigue damage is related to low-temperature conditions. Under this assumption, a question arises: why does fatigue occur at temperatures at which it should not and what methods should be used to study this phenomenon? Additionally, it is well known that oxidation causes asphalt to become brittle. Therefore, oxidation is usually associated with fatigue. As asphalt oxidizes, it changes its chemical composition affecting its rheology, the polarity increases, causing more rigid molecular structures to appear that directly affects its elastic response in turn. Consequently, the aim of this study is to propose a tool that relates chemistry and rheology. The method RHEO-PLUS (RHEO+) offers the possibility of correlating the viscoelastic mechanical properties measured in the rheometer, with the changes in the chemical composition of the oxidised asphalt. Based on RHEO+ it is possible to recognise whether the binder is in optimal conditions, aged (by loss of volatile fraction), or oxidised.

Nowadays, road maintenance is a crucial planning task for all road authorities across the world, making them spend vast amounts of money on identification and rehabilitation programmes every year. Thus, many researchers, road engineers, and decision-makers have turned to a system called pavement management system, the critical step of which is pavement inspection. So far, several methods have been proposed for pavement distress data collection and evaluation. These methods have also evolved with the advancement of technology and intelligent transportation systems. Today, researchers have acknowledged autonomous vehicles as a sophisticated tool monitoring right of way for appropriate operating; however, little attention has been paid to using collected pavement condition data for pavement management. This study reviews the technologies and algorithms proposed so far to investigate the feasibility of using the data regularly collected by these vehicles to evaluate pavement conditions. We hope our paper paves the way for further research.

The goal of the current study is to create environmentally friendly bituminous paving mixes that make extensive use of waste products like recycled concrete aggregate (RCA), reclaimed asphalt pavement (RAP) and waste polyethylene. A control mix with conventional stone aggregates (CSA) and VG40 bitumen was taken into consideration for the comparison study. It was noticed that the modified RAP mixes significantly enhanced the performance of the control mix in terms of Marshall stability and rutting resistance. Waste polyethylene was shown to be less prone to moisture-induced damage when added to modify the RAP mixes made with pre-treated recycled concrete aggregate (PRCA) or CSA. The performances of modified RAP mixes incorporating waste polyethylene and CSA or PRCA showed significant improvements. The modified RAP mixes made using various combinations of PRCA-CSA and waste polyethylene can be considered as good substitute for the CSA-VG40 control mix, and can therefore improve the high and intermediate temperature performance.

Crumb rubber can not only solve the environmental pressure but also improve the properties of bituminous pavement. To study the characteristics and mechanism of ozone aging on CRMB, the effects of ozone aging on the rheological properties and chemical composition of crumb rubber-modified bitumen (CRMB) were explored. It was also compared with thermal oxygen. The results show that the macromolecules such as aromatic rings and polar functional group were formed after ozone aging, and the average molecular weight of CRMB increased. Ozone reacted rapidly with the CRMB surface at the beginning of the reaction and leaded to an increase in surface roughness. The risk of fatigue cracking increased. The effect of ozone aging (3 days, 60°C, 1000 ppb) on CRMB was similar to that of long-term aging. The effect of ozone on CRMB was mainly due to the ozone sensitivity of the crumb rubber modifier.

The viscoelastic stiffness of asphalt concrete is commonly represented using relaxation modulus and dynamic modulus, which are functions of loading time and loading frequency, respectively. They are typically measured via experimental testing whereby only one of the moduli is determined, and interconversion techniques can be used to obtain the other modulus if needed. Although exact approaches exist for pavement modulus interconversion, they can be difficult to implement in practice, and approximate conversion techniques have therefore been developed for conventional use. A popular approach is to approximate a direct relationship between the time and frequency domains via an equivalency factor, but there is no apparent consensus on its proper value. In this paper, a new numerical technique is applied to experimental data to ascertain the optimal value of the time-frequency equivalency factor. Approximate conversions from dynamic modulus to relaxation modulus are conducted using the optimal factor, and results are compared to popular alternative approaches. The optimal factor is determined to be 0.0673±0.0009 with 95% confidence. Using the mean value of 0.0673 produced conversion errors of 1.41% on average among 30 samples of hot mix asphalt.

Fatigue Performance is considered one of the most effective measures for designing and maintaining flexible pavements. AASHTO proposed a Pavement Mechanistic-Empirical (PME) design framework in which the fatigue strains are calculated by the mechanistic part and then turned to fatigue cracking by the empirical part. However, it fails to compute actual fatigue strains since it utilizes multilayered linear elastic analysis and predefined calculation points. This paper aims to discuss the PME approach's deficiency in calculating fatigue strains and to develop simplified methodologies for addressing this issue. This study presents three solutions by comparing the fatigue life estimated from the multilayered linear elastic and viscoelastic analysis. The first solution modifies Asphalt Institute's model by suggesting adjusting factors for each axle load configuration. The second one proposes new response locations instead of predefined ones. The last solution involves developing an Artificial Neural Network (ANN) model to predict pavement fatigue life more accurately.

Three interlaboratory tests conducted by European laboratories were studied, in which 37 laboratories participated in 2018, rising to 46 in 2019 and 2020. A RTFO-aged neat bitumen 20/30 and PMB 45/80-55 in RTFO-aged and unaged conditions were tested using a DSR at frequency of 1.59 Hz with PP08 and PP25 geometries at temperatures ranging from 10°C to 65°C. To assess variation in numerous areas of test method EN14770:2012 practices and the underlying impact on test outcomes, a statistical analysis on G* and δ is reported. The finding emphasises the need of using a detailed written sample preparation protocol to limit operators’ latitude while conducting tests. The statistical investigation suggests that the sample mounting onto rheometer stage and the sample manufacturing oven setup process require more attention. Furthermore, δ precision outperforms the EN14770:2012 criteria; nevertheless, |G*| precision does not match EN14770:2012 for all the testing combinations.

Three bio-based compounds have been investigated as emulsifiers and stabilisers for bitumen emulsion preparation. The emulsifiers used are biopolymer, native nanoparticles and nanoparticles modified to be more hydrophobic. The comparison was made with a usual cationic surfactant for bitumen emulsion, used to manufacture the emulsion. Bitumen-in-water emulsions with a bitumen content of 60% were further obtained with biopolymers and nanoparticles. These emulsions were characterised and compared to a classical bitumen emulsion with amine-type surfactant. Cold mix asphalt specimens were successfully manufactured, moulded and used to evaluate the water recovery and stripping resistance. Different behaviours have been observed and interpreted. They are strongly linked to the emulsion formulation.

The mechanical properties of Bituminous Stabilized Materials (BSMs) have been widely studied in the past, however the influence of temperature on their non-linear constitutive properties has never been addressed. In this research, the role of temperature on the mechanical properties of a BSM prepared with asphalt emulsion and hydrated lime was investigated. Triaxial shear strength tests were performed at different temperatures and confining pressures. The experimental results allowed the development of finite element models defining the local stress and temperature-dependent mechanical properties. An approach for incorporating plasticity and temperature effects through a 2D axisymmetric finite element model of multilayer pavement was developed. Three pavement structures were subjected to the same load applications at different temperatures. Their responses were compared to determine the most critical scenario. In conclusion, plasticity and temperature are key factors for BSMs analysis and design while linear-elastic assumptions lead to overestimating the service life of rehabilitated pavements.